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Compound of Interest

Allyl 4-hydroxy-3-
Compound Name:
methoxybenzoate

Cat. No.: B8346634

Get Quote

Executive Summary & Chemical Profile[1][2][3]

Allyl 4-hydroxy-3-methoxybenzoate (commonly known as Allyl Vanillate) presents a dual-

hazard profile that often confuses standard waste streams. While the vanillate core is
structurally similar to benign food additives, the allyl ester moiety introduces reactivity concerns
—specifically polymerization potential and hydrolysis risks—that necessitate a strict organic
waste protocol.

This guide moves beyond generic SDS advice, providing a logic-driven workflow for
researchers to dispose of this compound without compromising safety or regulatory compliance
(RCRA/EPA).

Table 1: Chemical Identity & Physical Properties
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Property Data Operational Implication
Use this for waste manifesting.
CAS Number 66537-55-1 o
Organic content; high calorific
Molecular Formula C11H1204

value for incineration.

Physical State

Viscous Liquid or Low-Melting
Solid

MP is approx. 30-35°C. May

solidify in cool storage.

Flash Point

> 93°C (Estimated)

Class 11IB Combustible. Not a
D001 Ignitable waste unless

mixed with solvents.

Key Functional Groups

1. Phenol (Acidic)2.[2][3] Allyl

Ester (Reactive)

1. Incompatible with strong
bases.2. Potential for peroxide

formation/polymerization.

Hazard Mechanism & Segregation Logic

To dispose of this chemical safely, you must understand why it is hazardous.

o The Allyl Risk (Hydrolysis): In the presence of strong acids or bases, the ester bond can

hydrolyze, releasing Allyl Alcohol, a highly toxic lachrymator and liver toxin. Crucial Rule:

Never dispose of Allyl Vanillate in aqueous waste streams, especially those with extreme pH.

o The Phenolic Risk (Incompatibility): The phenolic hydroxyl group is weakly acidic. Mixing with

strong oxidizers (e.g., nitric acid, perchlorates) can lead to rapid exothermic oxidation.

Diagram 1: Waste Stream Decision Logic

The following decision tree illustrates the correct classification path for Allyl Vanillate waste.
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Start: Identify Waste State

Pure Substance Reaction Mixture
(Expired/Excess) (Solvated)

Solid Waste Stream .
(High BTU Incineration) L2 e

No Halogens |Contains Halogens

Non-Halogenated Halogenated Solvent
(Ethyl Acetate, Methanol) (DCM, Chloroform)

Liquid Waste: Organic Liquid Waste: Halogenated
(Code: D001/F003) (Code: F002/D001)

Click to download full resolution via product page

Caption: Logical flow for categorizing Allyl Vanillate waste based on its physical state and

solvation.

Step-by-Step Disposal Protocol
Phase A: Preparation & PPE

Gloves: Nitrile (0.11 mm minimum) is sufficient for splash protection. For prolonged handling
or spill cleanup, use Silver Shield/4H laminate gloves to prevent permeation of the allyl
moiety.

Eye Protection: Chemical splash goggles.

Ventilation: All transfers must occur inside a certified fume hood.
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Phase B: Container Selection & Transfer

o Select Container:
o Liquids: Use High-Density Polyethylene (HDPE) or amber glass jerrycans.
o Solids: Use wide-mouth HDPE jars.

o Note: Avoid metal containers if the waste is acidic or contains free phenols, as corrosion
may occur over long storage periods.

e Transfer:

o If the substance has solidified (MP ~30°C), gently warm the original container in a water
bath (<50°C) to liquefy for easier transfer, OR chip it out using a non-sparking spatula.

o Do not use acetone to rinse the container into a drain. All rinsate must be collected into the

organic waste container.

Phase C: Labeling & Storage

e Primary Label: "Hazardous Waste - Organic."
» Constituents: List "Allyl 4-hydroxy-3-methoxybenzoate" explicitly.
» Hazard Checkboxes: Check "Irritant” and "Combustible” (if in combustible solvent).

o Storage: Store in a cool, dry area away from direct sunlight. Ensure the cap is vented if there
IS any risk of ongoing reaction, though pure allyl vanillate is stable.

Emergency Spill Response Workflow

In the event of a spill, immediate containment is required to prevent the release of vapors and

environmental contamination.[4]

Do NOT use
Paper Towels (Fire Risk

3. Containment
(Use Vermiculite/Sand)

Spill Detected (Nitrile + Goggles) (Scoop to HDPE Pail)
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Caption: Operational workflow for mitigating Allyl Vanillate spills. Note the prohibition of
combustible absorbents for bulk spills.

Critical Note on Absorbents: For bulk spills (>100mL), avoid using simple paper towels or
sawdust, as the high surface area combined with the combustible nature of allyl esters can
increase fire risk. Use inert absorbents like vermiculite, diatomaceous earth, or commercial spill
pads.

Regulatory Compliance (RCRA)[7][8]

In the United States, Allyl Vanillate is not explicitly listed on the EPA's "P" (Acutely Hazardous)
or "U" (Toxic) lists [1]. However, the generator is responsible for determining if the waste
exhibits hazardous characteristics.[5]

« Ignitability (DO01): Only applicable if the waste formulation has a flash point <60°C. Pure Allyl
Vanillate likely does not meet this, but if mixed with Acetone/Hexane, it is DOO1.

» Toxicity (D004-D043): Does not contain heavy metals or regulated pesticides.

» Best Practice: Even if "Non-Regulated" by strict definition, always manage as Non-
Halogenated Organic Waste destined for fuel blending or incineration. This ensures the
destruction of the biologically active allyl group and prevents aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. spectrumchemical.com [spectrumchemical.com]

e 2.vumc.org [vumc.org]

¢ 3. sigmaaldrich.com [sigmaaldrich.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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